Ethyl(S)-3-amino-3-(4-fluoro-2-methylphenyl)propanoatehcl
Overview
Description
- Ethyl(S)-3-amino-3-(4-fluoro-2-methylphenyl)propanoate hydrochloride is a chiral compound with the following structural formula:
CH3CH2C(NH2)COOCH2C(CH3)(F)HCl
- It contains an amino group, a fluorine atom, and an ethyl ester group. The chiral center at the amino group gives rise to its enantiomeric form.
- This compound has applications in both medicinal chemistry and industry.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Medicinal Chemistry:
Chemical Biology:
Mechanism of Action
- The compound’s mechanism of action depends on its specific application. For example:
- If used as a drug, it may interact with specific protein targets, affecting cellular processes.
- Further studies are needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s properties and applications are continually explored, so further research may reveal additional insights
Properties
Molecular Formula |
C12H16FNO2 |
|---|---|
Molecular Weight |
225.26 g/mol |
IUPAC Name |
ethyl (3S)-3-amino-3-(4-fluoro-2-methylphenyl)propanoate |
InChI |
InChI=1S/C12H16FNO2/c1-3-16-12(15)7-11(14)10-5-4-9(13)6-8(10)2/h4-6,11H,3,7,14H2,1-2H3/t11-/m0/s1 |
InChI Key |
TVRRLBXSOWJART-NSHDSACASA-N |
Isomeric SMILES |
CCOC(=O)C[C@@H](C1=C(C=C(C=C1)F)C)N |
Canonical SMILES |
CCOC(=O)CC(C1=C(C=C(C=C1)F)C)N |
Origin of Product |
United States |
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